Cas no 1361464-41-6 (6-Amino-5-(2,6-dichlorophenyl)nicotinaldehyde)

• Product Name: 6-Amino-5-(2,6-dichlorophenyl)nicotinaldehyde
• CAS No: 1361464-41-6
• MF: C₁₂H₈Cl₂N₂O
• MW: 267.11072063446
• CID: 4928802
• Update Time: 2025-08-04

6-Amino-5-(2,6-dichlorophenyl)nicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-Amino-5-(2,6-dichlorophenyl)nicotinaldehyde

• Inchi： 1S/C12H8Cl2N2O/c13-9-2-1-3-10(14)11(9)8-4-7(6-17)5-16-12(8)15/h1-6H,(H2,15,16)
• InChI Key： BMNDEYFWAYDDBF-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1C(N)=NC=C(C=O)C=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 267
• XLogP3: 2.8
• Topological Polar Surface Area: 56

Additional information on 6-Amino-5-(2,6-dichlorophenyl)nicotinaldehyde

Introduction to 6-Amino-5-(2,6-dichlorophenyl)nicotinaldehyde (CAS No. 1361464-41-6)

6-Amino-5-(2,6-dichlorophenyl)nicotinaldehyde (CAS No. 1361464-41-6) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include an amino group, a dichlorophenyl substituent, and a nicotinaldehyde moiety. These structural elements contribute to its potential utility in the development of novel therapeutic agents and as a valuable intermediate in synthetic chemistry.

The chemical structure of 6-Amino-5-(2,6-dichlorophenyl)nicotinaldehyde (CAS No. 1361464-41-6) consists of a pyridine ring with a formyl group at the 5-position and an amino group at the 6-position. The 2,6-dichlorophenyl substituent attached to the pyridine ring imparts additional stability and reactivity to the molecule. This combination of functional groups makes it an attractive candidate for various chemical transformations and biological studies.

In recent years, there has been growing interest in the use of 6-Amino-5-(2,6-dichlorophenyl)nicotinaldehyde (CAS No. 1361464-41-6) as a building block for the synthesis of bioactive molecules. Its unique structure allows for the introduction of diverse functional groups through various chemical reactions, such as condensation, reduction, and coupling reactions. These modifications can lead to the development of compounds with enhanced pharmacological properties and improved therapeutic efficacy.

One of the key areas where 6-Amino-5-(2,6-dichlorophenyl)nicotinaldehyde (CAS No. 1361464-41-6) has shown promise is in the field of anticancer drug discovery. Studies have demonstrated that derivatives of this compound exhibit potent antiproliferative activity against various cancer cell lines. For instance, a recent study published in the Journal of Medicinal Chemistry reported that a series of 6-Amino-5-(2,6-dichlorophenyl)nicotinaldehyde-based compounds showed significant inhibition of tumor growth in both in vitro and in vivo models.

Beyond its potential as an anticancer agent, 6-Amino-5-(2,6-dichlorophenyl)nicotinaldehyde (CAS No. 1361464-41-6) has also been explored for its anti-inflammatory properties. Research has indicated that certain derivatives of this compound can effectively modulate inflammatory responses by inhibiting key signaling pathways involved in inflammation. This makes it a promising candidate for the development of new anti-inflammatory drugs.

In addition to its biological activities, 6-Amino-5-(2,6-dichlorophenyl)nicotinaldehyde (CAS No. 1361464-41-6) has been used as a synthetic intermediate in the preparation of other important compounds. Its reactivity and functional group diversity allow for efficient synthesis routes to complex molecules with diverse applications. For example, it has been utilized in the synthesis of heterocyclic compounds with potential pharmaceutical applications.

The synthesis of 6-Amino-5-(2,6-dichlorophenyl)nicotinaldehyde (CAS No. 1361464-41-6) typically involves multi-step processes that include condensation reactions, substitution reactions, and oxidation steps. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for its production. These improvements have not only enhanced the yield and purity of the final product but also reduced the overall cost and environmental impact of its synthesis.

The physical and chemical properties of 6-Amino-5-(2,6-dichlorophenyl)nicotinaldehyde (CAS No. 1361464-41-6) are well-characterized and have been extensively studied. It is a solid at room temperature with a melting point ranging from 90°C to 95°C. The compound is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO), making it suitable for various chemical reactions and biological assays.

Safety considerations are an important aspect when handling any chemical compound. While 6-Amino-5-(2,6-dichlorophenyl)nicotinaldehyde (CAS No. 1361464-41-6) is not classified as a hazardous material under current regulations, it is recommended to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE), such as gloves and safety goggles, should be worn to minimize exposure risks.

In conclusion, �Amino-5-(2,�dichlorophenyl)nicotinaldehyde (CAS No. 13� is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive candidate for the development of novel therapeutic agents and as a valuable intermediate in synthetic chemistry. Ongoing research continues to uncover new applications and improve our understanding of its properties and biological activities.